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Compound of Interest

Compound Name: AF430 NHS ester

Cat. No.: B12378377 Get Quote

For researchers, scientists, and drug development professionals utilizing AF430 NHS ester, a
comprehensive understanding of safety protocols and handling procedures is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this fluorescent dye in the laboratory.

Physicochemical and Spectral Properties
AF430 NHS ester is a yellow, hydrophilic fluorescent dye commonly used for labeling primary

and secondary amines in biomolecules such as proteins and oligonucleotides.[1][2][3][4] Its key

properties are summarized below.

Property Value Reference

Molecular Formula C₃₂H₄₂F₃N₃O₉S [3]

Molecular Weight 701.75 g/mol [1]

CAS Number 467233-94-9 [1][3]

Appearance Yellow powder [1]

Excitation Maximum (λex) 430 nm [1][3]

Emission Maximum (λem) 542 nm [1][3]

Solubility
Good in water, DMF, and

DMSO
[1][2]
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Personal Protective Equipment (PPE)
Due to the potential hazards associated with NHS esters and fluorescent dyes, appropriate

personal protective equipment must be worn at all times.

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant nitrile

gloves. Double gloving is

recommended.

Eye Protection Safety Goggles
Chemical splash goggles are

required.

Body Protection Lab Coat A long-sleeved laboratory coat.

Respiratory Protection Not generally required

Use in a well-ventilated area or

a fume hood to avoid

inhalation of the powder.

Storage and Handling
Proper storage and handling are crucial to maintain the integrity of AF430 NHS ester and

ensure laboratory safety.
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Aspect Procedure Reference

Storage of Solid
Store at -20°C in the dark.

Keep desiccated.
[1][2]

Storage of Solution

Prepare stock solutions in

anhydrous DMSO or DMF.

Aliquot and store at -20°C.

Avoid repeated freeze-thaw

cycles.

Handling

Allow the vial to warm to room

temperature before opening to

prevent moisture

condensation. Handle in a

well-ventilated area or fume

hood. Avoid creating dust.

Transportation
Can be transported at room

temperature for up to 3 weeks.
[1][2]

Experimental Protocol: Protein Labeling
This protocol provides a general procedure for labeling proteins with AF430 NHS ester.
Optimization may be required for specific proteins.

Materials:

AF430 NHS ester

Protein of interest in an amine-free buffer (e.g., PBS)

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:
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Prepare Protein Solution: Ensure the protein solution is at an appropriate concentration

(typically 1-10 mg/mL) in an amine-free buffer.

Prepare AF430 NHS Ester Stock Solution: Immediately before use, dissolve the required

amount of AF430 NHS ester in anhydrous DMSO or DMF to create a 10 mg/mL stock

solution.

Labeling Reaction:

Add the labeling buffer to the protein solution to adjust the pH to 8.3-8.5.

Slowly add the desired molar excess of the AF430 NHS ester stock solution to the protein

solution while gently vortexing.

Incubate the reaction for 1 hour at room temperature in the dark.

Purification:

Remove the unreacted dye and byproducts by passing the reaction mixture through a gel

filtration column or by dialysis against an appropriate buffer.

Collect the labeled protein fractions.

Storage: Store the labeled protein at 4°C for short-term use or at -20°C for long-term

storage. Protect from light.

Disposal Plan
All waste generated from the handling and use of AF430 NHS ester must be disposed of as

hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Unused AF430 NHS ester powder should be

disposed of in its original container, placed

within a secondary sealed container, and

labeled as hazardous chemical waste.

Liquid Waste

All solutions containing AF430 NHS ester

(including reaction mixtures and instrument

waste) must be collected in a clearly labeled,

sealed, and appropriate hazardous waste

container. Do not pour down the drain.

Contaminated Materials

All materials that have come into contact with

AF430 NHS ester (e.g., pipette tips, gloves, lab

coats) should be collected in a designated

hazardous waste bag.

Workflow and Safety Relationships
The following diagrams illustrate the key workflows for handling AF430 NHS ester.
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Workflow for Handling AF430 NHS Ester

Receiving and Storage

Preparation

Experimentation

Disposal

Receive Shipment

Inspect for Damage

Store at -20°C, Desiccated

Warm to Room Temp

Dissolve in Anhydrous DMSO/DMF

Perform Labeling Reaction

Purify Labeled Product

Collect Waste (Solid, Liquid, Contaminated)

Label as Hazardous Waste

Dispose via Institutional Protocol
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Safety and PPE Relationship

Inhalation of Powder

Fume Hood / Good Ventilation

Skin Contact

Lab Coat Nitrile Gloves

Eye Contact

Safety Goggles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lumiprobe.com [lumiprobe.com]

2. lunanano.ca [lunanano.ca]

3. AF430 NHS ester | Fluorescent Dye | 467233-94-9 | Invivochem [invivochem.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AF430 NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378377#personal-protective-equipment-for-
handling-af430-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

